Cas no 27414-41-1 (Benzonitrile, 3-[(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)methyl]-)

• Product Name: Benzonitrile, 3-[(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)methyl]-
• CAS No: 27414-41-1
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 238270
• PubChem ID: 71357647
• Update Time: 2025-04-19

Benzonitrile, 3-[(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)methyl]-
• 3-[(3,5-dioxo-1,2,4-triazin-2-yl)methyl]benzonitrile
• DTXSID80781704
• 27414-41-1
• 3-[(3,5-Dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)methyl]benzonitrile

• Inchi： 1S/C11H8N4O2/c12-5-8-2-1-3-9(4-8)7-15-11(17)14-10(16)6-13-15/h1-4,6H,7H2,(H,14,16,17)
• InChI Key： NBYWENPPTXWXNK-UHFFFAOYSA-N
• SMILES： O=C1NC(C=NN1CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 228.06484
• Monoisotopic Mass: 228.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 85.56